Cas no 1896259-33-8 (2-fluoro-6-(1-hydroxycyclopropyl)methylphenol)

• Product Name: 2-fluoro-6-(1-hydroxycyclopropyl)methylphenol
• CAS No: 1896259-33-8
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5952037
• PubChem ID: 117279098
• Update Time: 2025-05-25

2-fluoro-6-(1-hydroxycyclopropyl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1-hydroxycyclopropyl)methylphenol
• 2-fluoro-6-[(1-hydroxycyclopropyl)methyl]phenol
• EN300-1801044
• 1896259-33-8

• Inchi： 1S/C10H11FO2/c11-8-3-1-2-7(9(8)12)6-10(13)4-5-10/h1-3,12-13H,4-6H2
• InChI Key： WNFHTQKZCQKLAY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CC1(CC1)O

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-6-(1-hydroxycyclopropyl)methylphenol

2-Fluoro-6-(1-Hydroxycyclopropyl)methylphenol: A Comprehensive Overview

2-Fluoro-6-(1-hydroxycyclopropyl)methylphenol, also known by its CAS registry number CAS No. 1896259-33-8, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, which includes a fluoro group, a hydroxycyclopropyl substituent, and a phenolic hydroxyl group, contributes to its versatile reactivity and functional diversity.

The synthesis of 2-fluoro-6-(1-hydroxycyclopropyl)methylphenol involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the reaction conditions, further enhancing the scalability of this process.

One of the most promising applications of 2-fluoro-6-(1-hydroxycyclopropyl)methylphenol lies in its potential as a building block for drug discovery. The compound's unique combination of electron-withdrawing and electron-donating groups makes it an ideal candidate for modulating biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents.

In the field of materials science, 2-fluoro-6-(1-hydroxycyclopropyl)methylphenol has been investigated for its role in the synthesis of advanced polymers and coatings. The compound's ability to form stable covalent bonds under specific reaction conditions makes it a valuable precursor for high-performance materials. Recent research has focused on its application in creating bio-based polymers that are both biodegradable and recyclable, aligning with global sustainability goals.

The environmental impact of CAS No. 1896259-33-8 has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. Preliminary findings suggest that the compound exhibits low acute toxicity, but further long-term studies are required to fully understand its ecological footprint.

In conclusion, 2-fluoro-6-(1-hydroxycyclopropyl)methylphenol, with its CAS number CAS No. 1896259-33-8, represents a versatile and innovative compound with wide-ranging applications across multiple industries. As research continues to uncover new potential uses and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.